Cas no 1246644-52-9 (8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester)
1246644-52-9 structure
Product Name:8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester
CAS No:1246644-52-9
MF:C15H25NO4
MW:283.363304853439
CID:1005765
PubChem ID:45489942
Update Time:2025-04-20
8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester
- W17615
- 1246644-52-9
- SCHEMBL6838691
- 8-TERT-BUTYL 3-ETHYL 8-AZABICYCLO[3.2.1]OCTANE-3,8-DICARBOXYLATE
- CS-0443263
- 8-(Tert-butyl) 3-ethyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
- 8-(Tert-butyl)3-ethyl8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
-
- Inchi: 1S/C15H25NO4/c1-5-19-13(17)10-8-11-6-7-12(9-10)16(11)14(18)20-15(2,3)4/h10-12H,5-9H2,1-4H3
- InChI Key: WPOGOHLOBGPUEJ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1C2CC(C(=O)OCC)CC1CC2)=O
Computed Properties
- Exact Mass: 283.178
- Monoisotopic Mass: 283.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
- XLogP3: 2.4
8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1513930-100mg |
8-(Tert-butyl) 3-ethyl 8-azabicyclo[3.2.1]Octane-3,8-dicarboxylate |
1246644-52-9 | 98% | 100mg |
¥1083.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1513930-250mg |
8-(Tert-butyl) 3-ethyl 8-azabicyclo[3.2.1]Octane-3,8-dicarboxylate |
1246644-52-9 | 98% | 250mg |
¥2137.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1513930-500mg |
8-(Tert-butyl) 3-ethyl 8-azabicyclo[3.2.1]Octane-3,8-dicarboxylate |
1246644-52-9 | 98% | 500mg |
¥4189.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1513930-1g |
8-(Tert-butyl) 3-ethyl 8-azabicyclo[3.2.1]Octane-3,8-dicarboxylate |
1246644-52-9 | 98% | 1g |
¥7039.00 | 2024-08-09 |
8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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